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Compound of Interest

Copper thiophene-2-carboxylic
Compound Name: d
aci

Cat. No.: B8378049

Copper Thiophene-2-Carboxylate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of copper thiophene-2-carboxylate, a versatile
organometallic compound with significant applications in organic synthesis and materials
science. The focus of this guide is to furnish researchers and drug development professionals
with the essential chemical data, experimental procedures, and a conceptual understanding of
its utility.

Core Chemical and Physical Properties

Copper thiophene-2-carboxylate is a coordination complex formed between copper and
thiophene-2-carboxylic acid.[1] While various forms and complexes may exist, this guide will
primarily focus on the well-characterized copper(l) thiophene-2-carboxylate (CuTC). This
compound is noted for its stability and utility as a reagent in a variety of chemical
transformations.[2][3]

A summary of the key quantitative data for copper(l) thiophene-2-carboxylate is presented in
the table below.
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Property Value References

Chemical Formula CsHsCuO0:2S [2][4]1[5][6]

Molecular Weight 190.69 g/mol [2][4][5][6]
Yellow to green or red to brown

Appearance [2][5][6]
powder

CAS Number 68986-76-5 [2][4][5]

B Soluble in polar aprotic
Solubility [3]
solvents (e.g., DMSO, THF)

It is important to note that a hydrated form, copper(l) thiophene-2-carboxylate hydrate, also
exists with the chemical formula CsHsCuOsS and a molecular weight of 208.70 g/mol .[7]

Experimental Protocols: Synthesis of Copper(l)
Thiophene-2-Carboxylate

The most common and established method for the synthesis of copper(l) thiophene-2-
carboxylate involves the reaction of thiophene-2-carboxylic acid with a copper(l) salt, typically
copper(l) oxide (Cuz0).[3]

Materials:

e Thiophene-2-carboxylic acid (CsH402S)

o Copper(l) oxide (Cuz0)

o Toluene

Procedure:

o Thiophene-2-carboxylic acid and copper(l) oxide are heated in toluene.

e The reaction mixture is refluxed with azeotropic removal of water.
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e The resulting product, copper(l) thiophene-2-carboxylate, is obtained as a tan, air-stable
powder.[8]

Crucial Consideration: To prevent the oxidation of the copper(l) species to the less desirable
copper(ll) state, it is essential to maintain an inert atmosphere, for instance by using argon or
nitrogen, throughout the synthesis.[3]

Conceptual Frameworks and Applications

Copper(l) thiophene-2-carboxylate has emerged as a significant catalyst, particularly in cross-
coupling reactions, where it often presents a milder and more efficient alternative to traditional
palladium-based catalysts.[3] Its utility is prominent in Ullmann-type couplings, modified Stille
cross-couplings, and the stereoselective formation of enamides.[38][9]

The diagram below illustrates the fundamental coordination of the thiophene-2-carboxylate
ligand to a copper(l) ion, which is the basis of the formation of this versatile reagent.
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Coordination of Thiophene-2-Carboxylate to Copper(l)

Thiophene-2-carboxylic acid Copper(l) ion
(CsH402S) (Cut)

Metal Center

Copper(l) Thiophene-2-carboxylate
(CsH3CuO2S)
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Generalized Workflow for CuTC-Mediated Cross-Coupling
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ddition Addition
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Reaction Workup
(e.g., Quenching, Extraction)
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Purified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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